Cas no 2138210-41-8 (Benzenesulfonyl chloride, 3-bromo-2-fluoro-6-iodo-)

• Product Name: Benzenesulfonyl chloride, 3-bromo-2-fluoro-6-iodo-
• CAS No: 2138210-41-8
• MF: C₆H₂BrClFIO₂S
• MW: 399.403754711151
• CID: 5872626
• PubChem ID: 165869814
• Update Time: 2025-07-21

Benzenesulfonyl chloride, 3-bromo-2-fluoro-6-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-bromo-2-fluoro-6-iodo-
• EN300-740116
• 2138210-41-8
• 3-Bromo-2-fluoro-6-iodobenzenesulfonyl chloride
• 3-bromo-2-fluoro-6-iodobenzene-1-sulfonyl chloride

• Inchi： 1S/C6H2BrClFIO2S/c7-3-1-2-4(10)6(5(3)9)13(8,11)12/h1-2H
• InChI Key： YKTPJMBGDPFLOX-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(I)C=CC(Br)=C1F

Computed Properties

• Exact Mass: 397.76762g/mol
• Monoisotopic Mass: 397.76762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 2.369±0.06 g/cm3(Predicted)
• Boiling Point: 359.9±42.0 °C(Predicted)

Additional information on Benzenesulfonyl chloride, 3-bromo-2-fluoro-6-iodo-

Recent Advances in the Application of Benzenesulfonyl chloride, 3-bromo-2-fluoro-6-iodo- (CAS: 2138210-41-8) in Chemical Biology and Pharmaceutical Research

The compound Benzenesulfonyl chloride, 3-bromo-2-fluoro-6-iodo- (CAS: 2138210-41-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This halogen-rich benzenesulfonyl derivative exhibits unique electronic properties that make it a valuable building block for the synthesis of complex molecules, particularly in the development of targeted therapies and diagnostic agents.

Recent studies have focused on exploring the synthetic utility of 2138210-41-8 as a key intermediate in the preparation of biologically active compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness in Suzuki-Miyaura cross-coupling reactions, enabling the construction of diverse biaryl structures with potential anticancer activity. The presence of multiple halogen atoms in this compound allows for selective functionalization, making it particularly useful for structure-activity relationship (SAR) studies in drug development programs.

In pharmaceutical applications, researchers have utilized 2138210-41-8 as a precursor for the development of kinase inhibitors. A recent patent application (WO2023051234) describes its incorporation into novel tyrosine kinase inhibitors showing promising activity against resistant forms of non-small cell lung cancer. The unique substitution pattern of this benzenesulfonyl chloride derivative appears to contribute to enhanced binding affinity and selectivity in these therapeutic agents.

From a chemical biology perspective, studies published in ACS Chemical Biology (2023) have demonstrated the utility of 2138210-41-8 in the development of activity-based protein profiling (ABPP) probes. The compound's reactivity allows for selective labeling of cysteine residues in target proteins, enabling researchers to study enzyme activity and inhibitor interactions in complex biological systems. This application has particular relevance for understanding disease mechanisms and identifying new drug targets.

Recent advances in synthetic methodology have also expanded the applications of this compound. A 2024 study in Organic Letters reported a novel photocatalytic approach for the selective modification of 2138210-41-8, enabling the introduction of various functional groups while preserving the valuable halogen substituents. This development has significant implications for medicinal chemistry, as it allows for more efficient diversification of lead compounds during drug optimization.

Looking forward, the unique properties of Benzenesulfonyl chloride, 3-bromo-2-fluoro-6-iodo- suggest continued importance in pharmaceutical research. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) development and as a building block for radiopharmaceuticals, leveraging its halogen atoms for potential radiolabeling applications. These emerging applications highlight the compound's versatility and the growing recognition of its value in cutting-edge therapeutic strategies.